Cas no 6008-36-2 (1-Phenyl-1-nonanone)

• Product Name: 1-Phenyl-1-nonanone
• CAS No: 6008-36-2
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• MDL: MFCD00048965
• CID: 85512
• PubChem ID: 87573886
• Update Time: 2025-05-26

1-Phenyl-1-nonanone Chemical and Physical Properties

Names and Identifiers

• 1-phenylnonan-1-one
• Nonanophenone
• n-Octyl Phenyl Ketone
• 1-Phenyl-1-nonanone
• 1-Nonanone,1-phenyl
• 1-phenyl-nonan-1-one
• 1-phenylnonanone
• 1-phenyl-octan-1-one
• n-Nonanophenone
• CS-0206447
• N0568
• DJ4KL5XS87
• SCHEMBL962848
• PELARGONOPHENONE
• 1-Nonanone, 1-phenyl-
• 6008-36-2
• AS-57233
• NONANOYLBENZENE
• octyl phenyl ketone
• D91731
• MFCD00048965
• CHEBI:145973
• EINECS 227-861-7
• A869051
• DTXSID70208819
• NS00034298
• UNII-DJ4KL5XS87
• PELARGONYLBENZENE
• AKOS009156600
• Octylphenylketon
• octylphenyl ketone
• DTXCID70131310

• MDL： MFCD00048965
• Inchi： 1S/C15H22O/c1-2-3-4-5-6-10-13-15(16)14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3
• InChI Key： PFUPABFCHVRLLY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCCCCCC
• BRN： 2047454

Computed Properties

• Exact Mass: 218.16700
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.1

Experimental Properties

• Color/Form: Not determined
• Density: 0,94 g/cm3
• Melting Point: 14°C
• Boiling Point: 177°C/15mmHg(lit.)
• Flash Point: 139-140°C/2mm
• Refractive Index: 1.5005-1.5025
• PSA: 17.07000
• LogP: 4.61990
• Solubility: Not determined

1-Phenyl-1-nonanone Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-Phenyl-1-nonanone

Introduction to 1-Phenyl-1-nonanone (CAS No. 6008-36-2)

1-Phenyl-1-nonanone, with the CAS number 6008-36-2, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of aromatic ketones and is characterized by its unique molecular structure, which consists of a phenyl group attached to a nine-carbon aliphatic chain. The chemical formula of 1-Phenyl-1-nonanone is C₁₅H₂₂O, and it has a molecular weight of approximately 218.33 g/mol.

The physical properties of 1-Phenyl-1-nonanone are noteworthy. It appears as a colorless to pale yellow liquid with a characteristic odor. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 275°C, and it has a density of approximately 0.94 g/cm³ at room temperature.

In the realm of synthetic chemistry, 1-Phenyl-1-nonanone serves as an important intermediate for the synthesis of various pharmaceuticals, fragrances, and other fine chemicals. Its reactivity and functional group versatility make it a valuable building block in the development of complex molecules. For instance, recent studies have explored the use of 1-Phenyl-1-nonanone in the synthesis of novel anti-inflammatory agents and antioxidants.

The biological activity of 1-Phenyl-1-nonanone has also been a subject of interest in medicinal chemistry. Research has shown that this compound exhibits moderate cytotoxic activity against certain cancer cell lines, making it a potential lead compound for further drug development. A study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 1-Phenyl-1-nonanone demonstrated significant antiproliferative effects on human breast cancer cells (MCF-7) and prostate cancer cells (PC-3).

Beyond its medicinal applications, 1-Phenyl-1-nonanone finds utility in the fragrance industry due to its pleasant aroma. It is used as a fragrance component in perfumes, soaps, and other personal care products. The compound's ability to enhance the overall scent profile makes it a valuable ingredient for formulators seeking to create unique and appealing fragrances.

In environmental science, the behavior and fate of 1-Phenyl-1-nonanone in various ecosystems have been studied to assess its potential environmental impact. Research indicates that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. However, proper handling and disposal practices are still recommended to minimize any potential risks.

The safety profile of 1-Phenyl-1-nonanone is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and emergency response procedures to ensure safe use.

In conclusion, 1-Phenyl-1-nonanone (CAS No. 6008-36-2) is a multifaceted compound with diverse applications in chemistry, medicine, and industry. Its unique properties make it an essential component in various synthetic processes and formulations. Ongoing research continues to uncover new potential uses and benefits of this compound, further solidifying its importance in the scientific community.